Cas no 1248698-55-6 (Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-)

Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-, is a specialized amine compound featuring both cyclopropane and cyclobutyl ether functional groups. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The cyclopropane moiety enhances rigidity, while the cyclobutyloxyethyl side chain introduces flexibility, enabling tailored reactivity in synthesis. Its balanced lipophilicity and potential for further derivatization make it suitable for applications in drug discovery, particularly in modulating bioavailability and target binding. The compound’s well-defined stereochemistry and purity ensure reproducibility in advanced synthetic routes.
Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- structure
1248698-55-6 structure
Product Name:Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-
CAS No:1248698-55-6
MF:C10H19NO
MW:169.263962984085
CID:5857820
PubChem ID:62582898
Update Time:2025-06-28

Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-
    • 2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
    • CS-0267652
    • AKOS011874507
    • 1248698-55-6
    • (2-cyclobutoxyethyl)(cyclopropylmethyl)amine
    • EN300-740390
    • Inchi: 1S/C10H19NO/c1-2-10(3-1)12-7-6-11-8-9-4-5-9/h9-11H,1-8H2
    • InChI Key: XJIIWZDCQDSEHC-UHFFFAOYSA-N
    • SMILES: C1(CNCCOC2CCC2)CC1

Computed Properties

  • Exact Mass: 169.146664230g/mol
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 238.8±13.0 °C(Predicted)
  • pka: 9.84±0.19(Predicted)

Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-740390-1.0g
(2-cyclobutoxyethyl)(cyclopropylmethyl)amine
1248698-55-6
1g
$0.0 2023-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338322-50mg
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
1248698-55-6 98%
50mg
¥23284.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338322-100mg
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
1248698-55-6 98%
100mg
¥26136.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338322-250mg
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
1248698-55-6 98%
250mg
¥27324.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338322-500mg
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
1248698-55-6 98%
500mg
¥22809.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1338322-1g
2-Cyclobutoxy-N-(cyclopropylmethyl)ethan-1-amine
1248698-55-6 98%
1g
¥29700.00 2024-08-09

Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- Related Literature

Additional information on Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-

Recent Advances in the Study of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- (CAS: 1248698-55-6)

Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- (CAS: 1248698-55-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the cyclopropane and cyclobutyl moieties, contribute to its versatility in medicinal chemistry. Recent publications have demonstrated its utility in the design of selective enzyme inhibitors, with a focus on kinases and GPCRs (G-protein-coupled receptors). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- into a series of kinase inhibitors, resulting in improved binding affinity and selectivity profiles.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-. A novel catalytic approach utilizing palladium-based catalysts has been reported, which significantly reduces the number of synthetic steps and improves overall efficiency. This method, detailed in a 2024 ACS Catalysis article, has been praised for its scalability and environmental benefits, making it a promising candidate for industrial-scale production.

Pharmacological studies have also shed light on the compound's metabolic stability and pharmacokinetic properties. Preclinical trials have shown that Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]- exhibits favorable oral bioavailability and low toxicity, making it a viable candidate for further development. Researchers are particularly excited about its potential in oncology, where it has shown promise as a scaffold for targeted therapies against resistant cancer cell lines.

Looking ahead, the compound's applications are expected to expand into other therapeutic areas, including neurodegenerative diseases and infectious diseases. Ongoing research is exploring its use in the development of next-generation antivirals and neuroprotective agents. The versatility of Cyclopropanemethanamine, N-[2-(cyclobutyloxy)ethyl]-, combined with the recent methodological advancements in its synthesis and application, positions it as a compound of high interest for future drug discovery efforts.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.